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Introduction
N6,N6-Dimethyl-xylo-adenosine is a synthetic adenosine analog characterized by a xylose

sugar moiety and two methyl groups on the N6 position of the adenine base.[1][2][3] Like other

adenosine analogs, it holds potential for therapeutic applications, possibly acting as a smooth

muscle vasodilator or inhibiting cancer progression.[1][4] It is crucial to distinguish N6,N6-
Dimethyl-xylo-adenosine from N6-methyladenosine (m6A), the common RNA modification, as

they are distinct molecules with different biological contexts.[5] Due to limited publicly available

data specifically on N6,N6-Dimethyl-xylo-adenosine, these application notes provide a

generalized framework for conducting dose-response assays based on established protocols

for other adenosine analogs.[6][7]

Potential Signaling Pathways
Based on the known mechanisms of adenosine analogs and the related field of m6A

modification, N6,N6-Dimethyl-xylo-adenosine could potentially modulate several key cellular

signaling pathways.[6] Adenosine receptors (A1, A2A, A2B, and A3) are G protein-coupled

receptors (GPCRs) that primarily regulate adenylyl cyclase activity and intracellular cyclic AMP

(cAMP) levels.[7] Furthermore, related adenosine modifications are known to influence major

signaling cascades.[6]
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Potentially Modulated Downstream Pathways
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General Workflow for Dose-Response Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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